Cas no 1804193-94-9 (5-Methyl-2-propionylthiophenol)

• Product Name: 5-Methyl-2-propionylthiophenol
• CAS No: 1804193-94-9
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 5004738
• Update Time: 2025-05-25

5-Methyl-2-propionylthiophenol Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-propionylthiophenol

• Inchi： 1S/C10H12OS/c1-3-9(11)8-5-4-7(2)6-10(8)12/h4-6,12H,3H2,1-2H3
• InChI Key： AKGGFJPFXBJLEO-UHFFFAOYSA-N
• SMILES： SC1C=C(C)C=CC=1C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• XLogP3: 2.6
• Topological Polar Surface Area: 18.1

Additional information on 5-Methyl-2-propionylthiophenol

Comprehensive Overview of 5-Methyl-2-propionylthiophenol (CAS No. 1804193-94-9): Properties, Applications, and Industry Insights

5-Methyl-2-propionylthiophenol (CAS No. 1804193-94-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This thiophene derivative combines a methyl group and a propionyl moiety, offering versatile reactivity for synthetic applications. Recent studies highlight its potential as a building block for bioactive molecules, particularly in developing small-molecule inhibitors and flavor enhancers.

The compound's molecular formula (C₁₀H₁₂OS) and structural specificity make it valuable for heterocyclic chemistry. Researchers frequently inquire about its synthesis methods, with optimized routes involving Friedel-Crafts acylation of 2-methylthiophenol. Its melting point (78-82°C) and solubility profile (soluble in organic solvents like ethanol and DCM) are critical parameters for industrial applications.

In the context of green chemistry trends, 5-Methyl-2-propionylthiophenol has been explored as a precursor for sustainable materials. A 2023 Journal of Organic Chemistry study demonstrated its utility in creating biodegradable polymers with enhanced thermal stability. This aligns with growing searches for "eco-friendly chemical alternatives" and "green synthesis pathways" across scientific databases.

The pharmacological potential of this compound sparks significant interest, with patent literature suggesting utility in enzyme modulation. Its thioester group enables interactions with biological targets, prompting investigations into "structure-activity relationships" (SAR) for drug discovery. Analytical techniques like HPLC-MS (retention time ~4.2 min under standard conditions) and NMR spectroscopy (characteristic peaks at δ 2.4 ppm for methyl protons) are essential for quality control.

Industrial adopters frequently search for "bulk suppliers of 1804193-94-9" and "custom synthesis services". The global market shows 12% annual growth (2021-2024) for such fine chemicals, driven by demand from contract research organizations (CROs). Proper storage conditions (2-8°C under inert atmosphere) and handling protocols are critical considerations for commercial users.

Emerging applications in material science include its use as a ligand precursor for metal-organic frameworks (MOFs). Recent conferences highlighted its role in developing conductive polymers for flexible electronics—a hot topic ranking high in scientific search trends. Computational chemistry studies predict promising electronic properties when incorporated into π-conjugated systems.

Quality specifications typically require ≥98% purity (by GC analysis), with strict limits on residual solvents. Regulatory documentation should include safety data sheets (SDS) and certificates of analysis (CoA). The compound's stability studies indicate 24-month shelf life when stored properly, addressing common queries about "chemical degradation pathways".

For synthetic chemists, the reaction optimization of 5-Methyl-2-propionylthiophenol remains an active research area. Recent advances in flow chemistry techniques have improved yields to 85-92% while reducing byproducts—a response to industry demands for "cost-effective synthesis" solutions. The compound's crystallographic data (monoclinic space group P2₁/c) provides valuable insights for molecular modeling applications.

Environmental fate studies show moderate biodegradability (62% in 28 days per OECD 301B), positioning it favorably compared to persistent aromatic compounds. This addresses growing concerns about "chemical environmental impact" in research communities. Analytical methods for trace detection (LOQ 0.1 ppm via LC-MS/MS) support environmental monitoring requirements.

The compound's spectroscopic fingerprints (IR bands at 1680 cm^-1 for C=O stretch) facilitate identification in complex matrices. This characteristic is particularly valuable for quality assurance professionals troubleshooting "impurity profiling" challenges. Current research explores its derivatization into chiral auxiliaries for asymmetric synthesis—a trending topic in catalysis research.